Cas no 368879-17-8 (1-(4-bromophenyl)methyl-4-methylpiperazine)

• Product Name: 1-(4-bromophenyl)methyl-4-methylpiperazine
• CAS No: 368879-17-8
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• MDL: MFCD00811183
• CID: 297610
• PubChem ID: 22197612
• Update Time: 2025-10-23

1-(4-bromophenyl)methyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)-4-methylpiperazine
• 1-[(4-Bromophenyl)methyl]-4-methylpiperazine
• 4-[(4-methylpiperazin-1-yl)methyl]bromobenzene
• Piperazine,1-[(4-bromophenyl)methyl]-4-methyl-
• 1-(4-Brom-benzyl)-4-methyl-piperazin
• 4-[N-(N-methylpiperazinyl)methyl]bromobenzene
• F2145-0364
• A849012
• AKOS003974328
• SCHEMBL578497
• CXAOXDKQUDHTBK-UHFFFAOYSA-N
• Piperazine, 1-[(4-bromophenyl)methyl]-4-methyl-
• DTXSID00623394
• EN300-1196680
• B5951
• N10155
• 1-(4-Bromo-benzyl)-4-methyl-piperazine
• CS-0012952
• SY066264
• 1-(4-Bromobenzyl)-4-methylpiperazine, AldrichCPR
• 368879-17-8
• MFCD00811183
• AS-17976
• VU0494724-1
• 1-(4-bromobenzyl)-4-methylpiperzine
• AM90092
• AB07345
• 1-(4-bromophenyl)methyl-4-methylpiperazine

• MDL： MFCD00811183
• Inchi： 1S/C12H17BrN2/c1-14-6-8-15(9-7-14)10-11-2-4-12(13)5-3-11/h2-5H,6-10H2,1H3
• InChI Key： CXAOXDKQUDHTBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 268.05800
• Monoisotopic Mass: 268.05751 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.18
• XLogP3: 2.3
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 2.07230

1-(4-bromophenyl)methyl-4-methylpiperazine Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-bromophenyl)methyl-4-methylpiperazine

1-(4-Bromophenyl)methyl-4-methylpiperazine (CAS No: 368879-17-8)

1-(4-Bromophenyl)methyl-4-methylpiperazine is a complex organic compound with the CAS registry number 368879-17-8. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms at positions 1 and 4. The presence of a bromine atom at the para position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate in various chemical and pharmaceutical applications.

The synthesis of 1-(4-bromophenyl)methyl-4-methylpiperazine typically involves multi-step reactions, often starting from bromobenzene derivatives and piperazine precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the carbon-nitrogen bonds in this compound, significantly improving yield and purity.

One of the most notable applications of 1-(4-bromophenyl)methyl-4-methylpiperazine is in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's structure allows for versatile substitution patterns, enabling it to serve as a scaffold for attaching various functional groups that can modulate enzyme activity. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, where it has shown promising results in inhibiting key signaling pathways involved in tumor growth.

In addition to its role in pharmaceuticals, 1-(4-bromophenyl)methyl-4-methylpiperazine has found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. For example, researchers have reported its utility as a ligand in transition metal-catalyzed cross-coupling reactions, which are critical in organic synthesis.

The structural versatility of 1-(4-bromophenyl)methyl-4-methylpiperazine also extends to its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic substitution and other transformations has made it a valuable building block in medicinal chemistry. Recent advancements in computational chemistry have further enhanced our understanding of its reactivity, enabling more precise predictions of its behavior in different reaction conditions.

From an analytical standpoint, the characterization of 1-(4-bromophenyl)methyl-4-methylpiperazine has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring high-quality standards for its use in research and industry.

In conclusion, 1-(4-bromophenyl)methyl-4-methylpiperazine (CAS No: 368879-17-8) is a versatile compound with significant potential across multiple fields. Its unique chemical properties, combined with recent innovations in synthesis and application techniques, position it as an important tool for advancing scientific research and industrial development.